Cas no 2138540-32-4 (2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138540-32-4
• MF: C₁₉H₂₃N₃O₄
• MW: 357.403624773026
• CID: 5861823
• PubChem ID: 165960909
• Update Time: 2025-10-28

2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• 2138540-32-4
• EN300-1141170
• 2-{[(benzyloxy)carbonyl]amino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid

• Inchi： 1S/C19H23N3O4/c1-19(17(23)24,13-22-11-16(10-20-22)15-8-5-9-15)21-18(25)26-12-14-6-3-2-4-7-14/h2-4,6-7,10-11,15H,5,8-9,12-13H2,1H3,(H,21,25)(H,23,24)
• InChI Key： VUBFQUAWWHTUGJ-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C=C(C=N1)C1CCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 357.16885622g/mol
• Monoisotopic Mass: 357.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic Acid (CAS No. 2138540-32-4)

2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid (CAS No. 2138540-32-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of proline with a unique substitution pattern that imparts distinct biological activities. The molecule features a benzyloxy carbonyl group, a cyclobutyl pyrazole moiety, and a methyl group, all of which contribute to its pharmacological properties.

The chemical structure of 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid is characterized by its intricate arrangement of functional groups. The benzyloxy carbonyl group, commonly used in peptide synthesis for protecting amino groups, adds stability and solubility to the molecule. The cyclobutyl pyrazole moiety, on the other hand, is known for its potential to modulate various biological targets, including enzymes and receptors. The presence of the methyl group further enhances the compound's lipophilicity and bioavailability.

In recent years, significant advancements have been made in understanding the biological activities of 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Beyond its anti-inflammatory effects, 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, particularly those derived from breast and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

One of the key challenges in the development of 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid as a therapeutic agent is optimizing its formulation for maximum efficacy and safety. Researchers are exploring various drug delivery systems, including nanoparticles and liposomes, to enhance the compound's stability and target specificity. These efforts aim to improve the therapeutic index and reduce potential side effects.

In addition to its therapeutic applications, 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid has also found use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an ideal candidate for studying protein-protein interactions and enzyme inhibition mechanisms. The compound's ability to selectively bind to specific targets provides valuable insights into the molecular basis of various diseases.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid involves several well-established chemical reactions. Key steps include the formation of the cyclobutyl pyrazole moiety through cyclization reactions and the introduction of the benzyloxy carbonyl group via coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its widespread use in research and development.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid (CAS No. 2138540-32-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for both therapeutic development and fundamental scientific investigations. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.